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Compound of Interest

Compound Name: Biotin-PEG6-Acid

Cat. No.: B606146 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety data, handling protocols, and an overview

of the applications for Biotin-PEG6-Acid. The information is intended to support researchers,

scientists, and professionals in the field of drug development in the safe and effective use of

this versatile bioconjugation reagent.

Chemical and Physical Properties
Biotin-PEG6-Acid is a heterobifunctional molecule that contains a biotin moiety, a hydrophilic

hexaethylene glycol (PEG6) spacer, and a terminal carboxylic acid group. This structure allows

for the biotinylation of molecules containing primary amine groups, once the carboxylic acid is

activated. The PEG spacer enhances solubility in aqueous media and provides a flexible arm to

minimize steric hindrance.[1][2]

Table 1: Chemical and Physical Properties of Biotin-PEG6-Acid
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Property Value Reference

CAS Number 1352814-10-8 [1][3]

Molecular Formula C25H45N3O10S [3]

Molecular Weight 579.7 g/mol

Appearance
White to off-white solid, may

appear sticky

Purity ≥95% or 98%

Solubility Soluble in water and DMSO

Storage
Store at -20°C or -5°C, keep in

a dry place and avoid sunlight

Safety and Handling
According to the available Safety Data Sheets (SDS), Biotin-PEG6-Acid and similar biotin-

PEG compounds are not classified as hazardous substances. However, as with all laboratory

chemicals, it is essential to follow good laboratory practices and take appropriate safety

precautions.

Hazard Identification
Biotin-PEG6-Acid is not considered a hazardous substance or mixture.

Personal Protective Equipment (PPE)
To ensure safe handling, the following personal protective equipment is recommended:

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields.

Skin Protection: Wear chemical-resistant gloves and impervious clothing.

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-

face respirator. In case of dust formation, a respirator is necessary.
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Handling and Storage
Handling: Handle in a well-ventilated place, preferably in a chemical fume hood. Avoid

contact with skin and eyes, and avoid the formation of dust and aerosols. Wash thoroughly

after handling.

Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.

Recommended storage temperatures are -20°C or -5°C.

First Aid Measures
Table 2: First Aid Procedures for Biotin-PEG6-Acid Exposure

Exposure Route First Aid Measures

Inhalation

Move the victim into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and consult a doctor

immediately.

Skin Contact
Take off contaminated clothing immediately.

Wash off with soap and plenty of water.

Eye Contact
Rinse with pure water for at least 15 minutes.

Consult a doctor.

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.

Special Hazards: Under fire conditions, may decompose and emit toxic fumes.

Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.
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Accidental Release Measures
Personal Precautions: Avoid dust formation and contact with the substance. Use personal

protective equipment.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

chemical enter drains.

Methods for Cleaning Up: Collect and arrange for disposal. Keep in suitable, closed

containers for disposal.

Applications and Experimental Protocols
Biotin-PEG6-Acid is a valuable tool in various research and drug development applications,

primarily due to its ability to link molecules to the biotin-avidin system.

Bioconjugation
The carboxylic acid group of Biotin-PEG6-Acid can be activated to react with primary amines

on proteins, peptides, and other molecules to form stable amide bonds. This process, known as

biotinylation, is a fundamental technique in bioconjugation.

Experimental Protocol: General Amine Biotinylation

This protocol describes a general procedure for conjugating Biotin-PEG6-Acid to a protein

containing primary amines.

Activation of Carboxylic Acid:

Dissolve Biotin-PEG6-Acid in an anhydrous organic solvent such as dimethylformamide

(DMF) or dimethyl sulfoxide (DMSO).

Add a 1.1 to 1.5-fold molar excess of a carbodiimide coupling agent (e.g., EDC, DCC) and

an N-hydroxysuccinimide (NHS) or a water-soluble equivalent (Sulfo-NHS).

Allow the reaction to proceed for 1-4 hours at room temperature to form the NHS-ester

intermediate.
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Conjugation to Protein:

Dissolve the amine-containing protein in a suitable buffer (e.g., phosphate-buffered saline,

PBS) at a pH of 7.2-8.5.

Add the activated Biotin-PEG6-NHS ester to the protein solution. The molar ratio of the

biotin reagent to the protein should be optimized for the specific application.

Incubate the reaction mixture for 2-4 hours at room temperature or overnight at 4°C.

Purification:

Remove excess, unreacted biotinylation reagent using dialysis, size-exclusion

chromatography, or another suitable purification method.

PROTAC Synthesis
Biotin-PEG6-Acid is utilized as a linker in the synthesis of Proteolysis Targeting Chimeras

(PROTACs). PROTACs are heterobifunctional molecules that recruit a target protein to an E3

ubiquitin ligase, leading to the ubiquitination and subsequent degradation of the target protein

by the proteasome.

Experimental Workflow: PROTAC Synthesis

The synthesis of a PROTAC using Biotin-PEG6-Acid as a linker typically involves a multi-step

process where the linker connects a ligand for the target protein to a ligand for an E3 ligase.

PROTAC Synthesis Workflow

Biotin-PEG6-Acid Activate Carboxylic Acid
(e.g., with EDC/NHS)

Step 1

Activated Biotin-PEG6-Linker
Target Protein Ligand

(with amine group)

Step 2a: Conjugation
Biotin-PEG6-TargetLigand E3 Ligase Ligand

(with amine group) Final PROTAC Molecule
Step 2b: Conjugation

Click to download full resolution via product page
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Caption: A generalized workflow for the synthesis of a PROTAC molecule using Biotin-PEG6-
Acid as a linker.

Targeted Drug Delivery
The biotin moiety of Biotin-PEG6-Acid can be used to target drugs to cells that overexpress

biotin receptors, such as many types of cancer cells. By conjugating a therapeutic agent to

Biotin-PEG6-Acid, the drug can be selectively delivered to the target cells, potentially

increasing efficacy and reducing off-target side effects.

Signaling Pathway: Biotin-Mediated Targeted Drug Delivery

The general principle of biotin-mediated drug delivery involves the binding of the biotinylated

drug conjugate to the biotin receptor on the cell surface, followed by internalization.
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Biotin-Mediated Targeted Drug Delivery
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Caption: A simplified diagram illustrating the mechanism of biotin-mediated targeted drug

delivery to cancer cells.

Conclusion
Biotin-PEG6-Acid is a valuable and versatile tool for researchers in the life sciences. Its

favorable safety profile, coupled with its utility in bioconjugation, PROTAC development, and
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targeted drug delivery, makes it an important reagent in the development of novel therapeutics

and research probes. Adherence to the safety and handling guidelines outlined in this

document is crucial for its safe and effective use in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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